Cas no 1421450-91-0 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide
• CAS No: 1421450-91-0
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6026515
• PubChem ID: 71785690
• Update Time: 2025-06-13

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]propanamide
• AKOS024533339
• VU0533074-1
• 3-(3,5-dimethylisoxazol-4-yl)-N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)propanamide
• CHEMBL4960013
• F6127-0046
• 1421450-91-0

• Inchi： 1S/C14H22N2O4/c1-8-12(9(2)20-16-8)3-4-14(19)15-11-5-10(7-17)13(18)6-11/h10-11,13,17-18H,3-7H2,1-2H3,(H,15,19)
• InChI Key： SCJPOMKPFMVDKK-UHFFFAOYSA-N
• SMILES： C(NC1CC(CO)C(O)C1)(=O)CCC1=C(C)ON=C1C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.6Ų

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide

Comprehensive Overview of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide (CAS No. 1421450-91-0)

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide (CAS No. 1421450-91-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethyloxazole ring and a hydroxycyclopentyl moiety, which contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its intricate molecular design, which may offer insights into novel drug discovery pathways.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide. These compounds are often explored for their bioactivity, particularly in targeting enzymes or receptors involved in metabolic pathways. Researchers are actively investigating its potential role in small-molecule therapeutics, a hot topic in precision medicine. The presence of both hydrophilic (hydroxy and hydroxymethyl) and hydrophobic (dimethyloxazole) groups in its structure suggests balanced solubility, a critical factor for drug bioavailability.

The synthesis of CAS No. 1421450-91-0 involves multi-step organic reactions, often starting from cyclopentane derivatives and incorporating oxazole rings through condensation or cyclization. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring reproducibility for research purposes. Given the rise of AI-driven drug discovery, this compound has also been featured in computational studies predicting its binding affinity to biological targets.

From an industrial perspective, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide is primarily utilized in high-throughput screening assays. Its structural complexity makes it a valuable candidate for fragment-based drug design (FBDD), a strategy gaining traction in pharmaceutical R&D. Additionally, its potential as a chemical probe for studying protein-ligand interactions aligns with the growing demand for targeted therapies in oncology and neurology.

Environmental and safety profiles of CAS No. 1421450-91-0 are carefully documented, adhering to REACH and GLP guidelines. While not classified as hazardous, proper handling protocols are recommended due to its fine powder form. The compound’s stability under various pH conditions is frequently questioned in research forums, reflecting its relevance in formulation development.

In summary, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-3-hydroxy-4-(hydroxymethyl)cyclopentylpropanamide represents a compelling case study in modern medicinal chemistry. Its dual functionality and adaptability to structure-activity relationship (SAR) studies position it as a versatile tool for addressing unmet medical needs. As the scientific landscape evolves, this compound may play a pivotal role in bridging gaps between in silico predictions and in vitro validation.